Cas no 102433-09-0 (Urea,N,N''-[1,4-cyclohexanediylbis(methylene)]bis[N'-1-aziridinyl- (9CI))

• Product name: Urea,N,N''-[1,4-cyclohexanediylbis(methylene)]bis[N'-1-aziridinyl- (9CI)
• CAS No: 102433-09-0
• MF: C₁₄H₂₆N₆O₂
• MW: 310.39524
• CID: 169851
• PubChem ID: 24847505

Urea,N,N''-[1,4-cyclohexanediylbis(methylene)]bis[N'-1-aziridinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N,N''-[1,4-cyclohexanediylbis(methylene)]bis[N'-1-aziridinyl- (9CI)
• 1-(aziridin-1-yl)-3-[[4-[(aziridin-1-ylcarbamoylamino)methyl]cyclohexyl]methyl]urea
• 102433-09-0
• N,N'-Bis-aziridinylformyl-1,4-cyclohexyldimethylenediamine
• 1,1'-(1,4-Cyclohexylenedimethylene)bis(3-(1-aziridinyl)urea)
• DTXSID90145090
• Urea, 1,1'-(1,4-cyclohexylenedimethylene)bis(3-(1-aziridinyl)-

• Inchi： InChI=1S/C14H26N6O2/c21-13(17-19-5-6-19)15-9-11-1-2-12(4-3-11)10-16-14(22)18-20-7-8-20/h11-12H,1-10H2,(H2,15,17,21)(H2,16,18,22)
• InChI Key： QOOFOPCFWKJSKN-UHFFFAOYSA-N
• SMILES： O=C(NN1CC1)NCC1CCC(CNC(NN2CC2)=O)CC1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 310.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 52.54